Cas no 1353963-34-4 ([1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1353963-34-4
• MF: C₁₄H₂₉N₃O₂
• MW: 271.398963689804
• CID: 2160106
• Update Time: 2025-06-08

[1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-aminoethyl)pyrrolidin-3-yl)methyl)(ethyl)carbamate
• AM93290
• [1-(2-aminoethyl)pyrrolidin-3-ylmethyl]ethylcarbamic acid tert-butyl ester

• Inchi： 1S/C14H29N3O2/c1-5-17(13(18)19-14(2,3)4)11-12-6-8-16(10-12)9-7-15/h12H,5-11,15H2,1-4H3
• InChI Key： OCRNYFXNMCZDSF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1CN(CCN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 289
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester

Recent Advances in the Study of [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS: 1353963-34-4)

The compound [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS: 1353963-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-based structure and tert-butyl carbamate protecting group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and cancer.

One of the key areas of research involving this compound is its role as a building block for the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in a wide range of physiological processes, including neuroprotection, modulation of ion channels, and regulation of cellular stress responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester exhibit high affinity for sigma-1 receptors, making them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, this compound has also been investigated for its potential in oncology. Researchers have utilized it as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters highlighted its use in developing inhibitors of the MDM2-p53 interaction, a critical pathway in tumor suppression. The tert-butyl carbamate group in the molecule was found to enhance the stability and bioavailability of the resulting inhibitors, underscoring its utility in drug design.

From a synthetic chemistry perspective, [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester has been employed in innovative catalytic strategies. A 2022 publication in Organic Letters described its use in asymmetric hydrogenation reactions, leveraging the chiral pyrrolidine core to achieve high enantioselectivity. This advancement opens new avenues for the efficient production of enantiomerically pure pharmaceuticals, reducing the need for costly and time-consuming resolution techniques.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Recent pharmacokinetic studies have identified issues related to metabolic stability and blood-brain barrier penetration, which are critical for its application in central nervous system (CNS) therapeutics. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as reported in a 2023 review in Expert Opinion on Drug Discovery.

In conclusion, [1-(2-Amino-ethyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS: 1353963-34-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span from neurological disorders to cancer therapy, driven by its unique chemical properties and adaptability in synthetic routes. Future research will likely focus on overcoming current pharmacokinetic challenges and expanding its therapeutic potential, solidifying its role in the next generation of drug discovery.